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Compound of Interest

Compound Name: 4-Octyn-2-ol

Cat. No.: B15246158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as it applies to secondary alkynyl

alcohols. This class of compounds, characterized by a hydroxyl group on a carbon atom

adjacent to a carbon-carbon triple bond, presents a unique combination of functional groups

that influence their toxicological and physicochemical properties. Understanding their GHS

classification is paramount for ensuring safe handling, use, and transport in research and

development settings.

GHS Classification Summary for Representative
Secondary Alkynyl Alcohols
The following tables summarize the GHS classification for a selection of secondary alkynyl

alcohols, providing a comparative overview of their potential hazards. This information has

been aggregated from various safety data sheets and chemical databases.

Table 1: GHS Hazard Classification for Selected Secondary Alkynyl Alcohols
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Chemical
Name

CAS Number
GHS
Pictograms

Signal Word
Hazard
Statements

1-

Ethynylcyclohexa

nol

78-27-3

pericolo per la

salute, teschio e

tibie incrociate

Danger

H302: Harmful if

swallowedH311:

Toxic in contact

with skinH315:

Causes skin

irritationH319:

Causes serious

eye irritation

2-Methyl-3-

butyn-2-ol
115-19-5

fiamma,

corrosione, punto

esclamativo

Danger

H225: Highly

flammable liquid

and vaporH302:

Harmful if

swallowedH318:

Causes serious

eye damage

3-Methyl-1-

pentyn-3-ol
77-75-8

fiamma,

corrosione, punto

esclamativo

Danger

H226:

Flammable liquid

and vaporH302:

Harmful if

swallowedH318:

Causes serious

eye

damageH412:

Harmful to

aquatic life with

long lasting

effects

1-

Ethynylcyclopent

anol

17356-19-3 fiamma, punto

esclamativo

Warning H226:

Flammable liquid

and vaporH319:

Causes serious

eye

irritationH335:
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May cause

respiratory

irritation

1-Phenyl-2-

propyn-1-ol
4187-87-5

punto

esclamativo
Warning

H302: Harmful if

swallowedH315:

Causes skin

irritationH319:

Causes serious

eye

irritationH335:

May cause

respiratory

irritation

Experimental Protocols for GHS Hazard
Determination
The GHS classifications outlined above are determined through standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure the reproducibility and consistency of

toxicological data.

Acute Toxicity
Acute toxicity data is crucial for classifying chemicals based on their potential to cause adverse

health effects following a single or short-term exposure.

2.1.1. Acute Oral Toxicity (OECD 420, 423)

Principle: These methods determine the lethal dose 50 (LD50), which is the statistically

estimated dose of a substance expected to cause death in 50% of a test animal population.

Methodology:

Test Animals: Typically, young adult rats of a single sex (usually females) are used.[1]
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Dosage: A single dose of the test substance is administered orally via gavage. The starting

dose is selected based on available information, and subsequent doses are adjusted

based on the observed outcomes in a stepwise manner.[1]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for up to 14 days.[1]

Endpoint: The LD50 value is calculated based on the mortality data.

2.1.2. Acute Dermal Toxicity (OECD 402)

Principle: This test assesses the toxicity of a substance following dermal application.

Methodology:

Test Animals: Adult rats, rabbits, or guinea pigs are typically used.

Application: The test substance is applied uniformly to a shaved area of the skin (at least

10% of the body surface area) and held in contact for 24 hours under a porous gauze

dressing.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The dermal LD50 is determined.

Skin Corrosion/Irritation (OECD 404, 439)
Principle: These tests evaluate the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology (In Vivo - OECD 404):

Test Animals: Albino rabbits are the preferred species.

Application: A small amount of the test substance is applied to a patch of shaved skin.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling)

at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.
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Endpoint: The severity of the skin reaction is scored, and the substance is classified based

on the nature and reversibility of the damage.

Methodology (In Vitro - OECD 439): This guideline utilizes reconstructed human epidermis

(RhE) models to assess skin irritation, reducing the need for animal testing. The endpoint is

cell viability, measured after exposure to the test chemical.

Serious Eye Damage/Eye Irritation (OECD 405)
Principle: This test determines the potential of a substance to produce irritation or damage to

the eye.

Methodology:

Test Animals: Healthy, young adult albino rabbits are used.

Application: A single dose of the substance is instilled into the conjunctival sac of one eye.

The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and

chemosis at specified intervals for up to 21 days.

Endpoint: The severity and reversibility of the ocular lesions are scored to determine the

appropriate classification.

GHS Classification Workflows
The following diagrams illustrate the logical decision-making processes for classifying a

substance according to its physical and health hazards under the GHS.
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Determine Flash Point (FP) and Initial Boiling Point (IBP) FP < 23°C?

Category 1
(Extremely Flammable)

Category 2
(Highly Flammable)

Category 3
(Flammable)

Category 4
(Combustible)

Not Classified

IBP ≤ 35°C?Yes

23°C ≤ FP ≤ 60°C?
No

Yes

No

Yes

60°C < FP ≤ 93°C?
No

Yes

No

Click to download full resolution via product page

GHS Classification of Flammable Liquids

Determine Oral LD50 (mg/kg) LD50 ≤ 5?

Category 1
(Fatal if swallowed)

Category 2
(Fatal if swallowed)

Category 3
(Toxic if swallowed)

Category 4
(Harmful if swallowed)

Category 5
(May be harmful if swallowed)

Not Classified

Yes

5 < LD50 ≤ 50?
No

Yes

50 < LD50 ≤ 300?
No

Yes

300 < LD50 ≤ 2000?
No

Yes

2000 < LD50 ≤ 5000?
No

Yes

No

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15246158?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

GHS Classification for Acute Oral Toxicity

Evaluate Skin Effects (OECD 404/439)

Irreversible skin damage?

Category 1
(Causes severe skin burns and eye damage)

Category 2
(Causes skin irritation)

Category 3
(Causes mild skin irritation - Optional) Not Classified

Yes

Reversible skin irritation?

No

Yes

Mild reversible irritation?

No

Yes No

Click to download full resolution via product page

GHS Classification for Skin Corrosion/Irritation

Conclusion
The GHS classification of secondary alkynyl alcohols is a multifaceted process that relies on a

combination of their inherent physicochemical properties and their toxicological profiles. While

some general trends can be observed, such as the potential for flammability and varying

degrees of acute toxicity and irritation, a case-by-case evaluation based on robust

experimental data is essential for accurate hazard communication. This guide provides a
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foundational understanding for researchers and professionals working with these compounds,

emphasizing the importance of consulting detailed safety data sheets and adhering to

prescribed safety protocols to mitigate potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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